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Compound of Interest

Compound Name:
N-(5-Bromopyridin-2-

YL)pivalamide

Cat. No.: B179979 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for N-(5-Bromopyridin-2-YL)pivalamide, including

operational and disposal plans.

Chemical Identifier:

Property Value

IUPAC Name
N-(5-bromopyridin-2-yl)-2,2-

dimethylpropanamide

CAS Number 835882-02-5

Molecular Formula C₁₀H₁₃BrN₂O

Molecular Weight 257.13 g/mol

Physical Form Solid

Hazard Identification and Personal Protective Equipment (PPE):

While a specific Safety Data Sheet (SDS) for N-(5-Bromopyridin-2-YL)pivalamide is not

readily available, data from structurally similar bromopyridine derivatives indicate that it should

be handled with care. The primary hazards are expected to be skin irritation, serious eye

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b179979?utm_src=pdf-interest
https://www.benchchem.com/product/b179979?utm_src=pdf-body
https://www.benchchem.com/product/b179979?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


irritation, and potential respiratory irritation. It may be harmful if swallowed, inhaled, or

absorbed through the skin.[1][2]

Recommended Personal Protective Equipment (PPE):

PPE Category Specification

Eye Protection
Chemical safety goggles that meet ANSI Z87.1

standards.[1]

Hand Protection

Chemically resistant gloves (e.g., nitrile or

neoprene). Always inspect gloves for integrity

before use.

Body Protection

A standard laboratory coat. For tasks with a

higher risk of splashes, consider a chemically

resistant apron.

Respiratory

All handling of the solid compound should be

performed in a certified chemical fume hood to

avoid inhalation of dust.[2][3] If a fume hood is

not available, a NIOSH-approved respirator with

an appropriate particulate filter may be

necessary.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of N-(5-Bromopyridin-2-YL)pivalamide from receipt

to use in an experiment.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and acids.[3]

The storage container should be tightly sealed.[1]
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2. Preparation and Weighing:

All manipulations of the solid compound must be conducted in a certified chemical fume

hood to minimize inhalation exposure.[2][3]

Before weighing, ensure the balance is clean and placed on a stable surface.

Use a disposable weighing boat to prevent contamination of the balance.

Handle the solid with a clean spatula.

Keep the container of the chemical closed as much as possible.

3. Experimental Use:

When adding the compound to a reaction vessel, do so carefully to avoid generating dust.

If dissolving the compound, add the solvent to the solid slowly to prevent splashing.

Ensure all reaction setups are secure and properly clamped.

Maintain good laboratory hygiene; wash hands thoroughly after handling.[1]

Experimental Workflow Diagram:
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Caption: A general workflow for the safe handling of N-(5-Bromopyridin-2-YL)pivalamide.
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Disposal Plan: Waste Management Protocol
Proper disposal of N-(5-Bromopyridin-2-YL)pivalamide and associated waste is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation:

Waste Type Description Disposal Container

Solid Chemical Waste
Unused or expired N-(5-

Bromopyridin-2-YL)pivalamide.

Labeled, sealed, and

chemically compatible

container for solid hazardous

waste.

Contaminated Solid Waste

Used weighing boats, gloves,

paper towels, and other

disposable materials

contaminated with the

compound.

Labeled, sealed container for

solid hazardous chemical

waste.

Liquid Waste (Organic)

Solutions containing N-(5-

Bromopyridin-2-YL)pivalamide

in organic solvents.

Labeled, sealed, and

chemically compatible

container for halogenated

organic waste.

Liquid Waste (Aqueous)
Aqueous solutions containing

traces of the compound.

Labeled, sealed container for

aqueous hazardous waste.

Contaminated Glassware

Reaction flasks, beakers, etc.,

that have come into contact

with the compound.

Rinse with an appropriate

solvent; collect the rinsate as

liquid waste. Then wash

normally.

Disposal Procedure:

Segregation: At the point of generation, segregate waste into the categories listed above.

Labeling: Clearly label all waste containers with "Hazardous Waste" and the specific

contents.
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Storage: Store waste containers in a designated, well-ventilated satellite accumulation area,

away from general laboratory traffic.

Disposal: Arrange for the collection and disposal of hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal company. Do not dispose of this chemical down the drain.[4]

Disposal Workflow Diagram:

Waste Generation
(Solid, Liquid, Contaminated Materials)

Segregate Waste Streams

Label Waste Containers

Store in Satellite Accumulation Area

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: A step-by-step process for the proper disposal of waste generated from handling N-(5-
Bromopyridin-2-YL)pivalamide.

Emergency Procedures
Spills:
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Minor Spill (in a fume hood):

Alert others in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

Collect the contaminated absorbent material into a labeled hazardous waste container.

Decontaminate the area with an appropriate solvent and then soap and water.

Major Spill (outside a fume hood):

Evacuate the laboratory immediately.

Alert your supervisor and institutional EHS.

Prevent entry to the contaminated area.

Allow only trained emergency responders to clean up the spill.

First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.[1]

Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration.

Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate

medical attention.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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